N-(2-methoxy-5-nitrophenyl)-3-(4-morpholinyl)propanamide

• IUPAC Name: N-(2-methoxy-5-nitrophenyl)-3-morpholin-4-ylpropanamide
• InChI: InChI=1S/C14H19N3O5/c1-21-13-3-2-11(17(19)20)10-12(13)15-14(18)4-5-16-6-8-22-9-7-16/h2-3,10H,4-9H2,1H3,(H,15,18)
• InChI Key: DMELNXGLOGXPSK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)CCN2CCOCC2
• Molecular Formula: C14H19N3O5
• Molecular Weight: 309.32 g/mol
• Solubility: >46.4 [ug/mL] (The mean of the results at pH 7.4)

Description

This compound is of significant interest due to its role as an intermediate in the synthesis of biologically active compounds, particularly in the context of anticancer drug development. The synthesis and exploration of derivatives of morpholinyl propanamides have been a focus of recent research efforts due to their potential biological activities.

Synthesis Analysis

The synthesis of morpholinyl propanamide derivatives often involves multi-step processes, including rearrangement reactions, condensation, and nucleophilic substitution reactions. For example, the synthesis of 3-morpholin-4-yl-1-(4-nitrophenyl)-5,6-dihydro-1H-pyridin-2-one from cyclopentanone oxime and 1-fluoro-4-nitrobenzene is one such process, highlighting the complexity and the chemical versatility of these compounds (Wang et al., 2016).

Molecular Structure Analysis

The molecular structure of these compounds is confirmed through various spectroscopic methods, including H NMR and MS spectrum. Crystal structure determination through X-ray diffraction has also been employed for related compounds, providing insight into their three-dimensional arrangements and the potential for inter- and intramolecular interactions (Bai et al., 2012).

Chemical Reactions and Properties

Morpholinyl propanamides engage in a variety of chemical reactions, reflecting their reactivity and potential for further functionalization. For instance, the halogenated hydrocarbon amination reaction is a key step in the synthesis of some derivatives, demonstrating the compounds' versatility in chemical transformations (Bai et al., 2012).

Physical Properties Analysis

While specific physical properties of "N-(2-methoxy-5-nitrophenyl)-3-(4-morpholinyl)propanamide" are not detailed in the available literature, the physical properties of related compounds, such as solubility, melting points, and crystal structures, have been studied. These properties are crucial for understanding the behavior and application potential of these compounds in various domains.

Chemical Properties Analysis

The chemical properties, including reactivity with other compounds, potential for forming hydrogen bonds, and the effects of substituents on the compound's activity, have been explored in the literature. For example, studies on the nitration processes and the effects of different substituents on the molecular structure and activity provide valuable insights into the chemical properties of these compounds (Zhang et al., 2007).